Effect of solvent, in the sol–gel synthesis of CoAl2O4, on the structure and catalytic properties in 1,4-butanediol dehydrocyclization

Reaction Chemistry & Engineering Pub Date: 2023-04-10 DOI: 10.1039/D3RE00095H

Abstract

This work presents the synthesis of CoAl2O4 spinel by the sol–gel method using different solvents, such as water, ethanol, methanol and butanol, and cobalt and aluminum precursors. The structure and optical properties were characterized by XRD, SEM, BET, FTIR spectroscopy and UV-vis spectroscopy analyses. Cubic spinel structure of both CoAl2O4 and Co3O4 phases was confirmed by XRD. The sample compositions (EDX) were as follows: CoAl2O3.5 (CoAlW), CoAl1.8O4 (CoAlE), CoAl3.2O6.7 (CoAlM) and CoAl2.4O7 (CoAlB); an excess of aluminum is observed on the catalysts synthesized in the presence of methanol and butanol as solvents, which leads to a decrease in activity for 1,4-butanediol lactonization reaction. The active sites in 1,4-butanediol dehydrocyclization are both Co3+ sites and oxygen vacancies, which are designated by the behaviour of alcohol in the presence of acetophenone or benzaldehyde as the hydrogen acceptor and from the variation of conversion with the ratio between Co3+ and Co2+ on the surface.

Graphical abstract: Effect of solvent, in the sol–gel synthesis of CoAl2O4, on the structure and catalytic properties in 1,4-butanediol dehydrocyclization
Recommended Literature
Reaction Chemistry & Engineering
Journal Name：Reaction Chemistry & Engineering
Research Products